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Compound of Interest

Compound Name: Terephthalic acid, lithium salt

CAS No.: 28313-49-7

Cat. No.: B12657805

Get Quote

TP Anodes

Executive Summary
Dilithium Terephthalate (Li

TP, Li

C

H

O

) represents a class of "green" organic anode materials for Lithium-ion batteries (LIBs). Unlike
inorganic intercalation compounds (e.g., Graphite, Li

Ti

O
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), Li

TP operates via a conversion mechanism involving the reversible lithiation of carboxylate
groups.

The defining electrochemical characteristic of Li

TP is its redox potential plateau at typically 0.8 V vs. Li/Li

. This potential is advantageous as it avoids the formation of lithium dendrites (which occur
near 0 V) while providing a safer operating window than graphite, albeit with a lower energy
density. This guide provides the rigorous experimental frameworks required to determine,
validate, and optimize this potential window.

Fundamental Electrochemistry
The Redox Mechanism
The electrochemical activity of Li

TP arises from the two carboxylate (–COOLi) groups attached to the benzene ring. Upon
reduction (lithiation), each carboxylate group accepts one electron and one Li

ion, transforming the carbonyl double bond (C=O) into a radical anion stabilized by resonance.

Reaction:

Theoretical Capacity: ~226 mAh/g (based on 2-electron transfer).

Standard Potential:

V vs. Li/Li

.

The Stability Window
The "electrochemical potential window" for an active material refers to the voltage range in

which it can cycle reversibly without degrading the electrolyte or the material itself.
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Parameter Value / Range Notes

Lithiation Plateau 0.80 V vs. Li/Li Primary active redox potential.

Delithiation Plateau 0.90 - 0.95 V vs. Li/Li Hysteresis is typically low

(<150 mV).

Operable Window 0.5 V – 2.5 V Recommended cycling range.

SEI Formation < 0.6 V

Solid Electrolyte Interphase

forms if cycled below 0.6 V in

carbonate electrolytes.

Oxidative Limit > 4.0 V

Material is stable but inactive;

electrolyte oxidation becomes

the limiting factor.

Experimental Protocols (Self-Validating Systems)
To accurately determine the potential window and redox kinetics, the following protocols must

be executed. These are designed to be self-validating: if the specific metrics (e.g., Coulombic

Efficiency) are not met, the precursor purity or cell assembly is flawed.

Protocol A: Synthesis & Electrode Preparation
High purity Li

TP is critical. Impurities (unreacted terephthalic acid) will cause noise in the CV scan.

Synthesis: Dissolve Terephthalic Acid (TPA) in aqueous LiOH (molar ratio 1:2.05 to ensure

full neutralization).

Precipitation: Add excess ethanol to precipitate Li

TP. Filter and dry at 150°C under vacuum for 12 hours.

Slurry Mix: Mix Li

TP (60%), Super P Carbon (30%), and PVDF or Sodium Alginate binder (10%) in NMP or
water.
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Coating: Doctor-blade onto Copper foil. Loading level: 1.5 - 2.0 mg/cm

.

Drying: 100°C vacuum oven for 12h. Validation: Moisture content must be <10 ppm (Karl

Fischer titration) to prevent HF formation in electrolyte.

Protocol B: Cyclic Voltammetry (CV) Determination
This experiment maps the redox peaks and defines the kinetic window.

Cell Assembly: Assemble CR2032 coin cells in an Argon glovebox (O

, H

O < 0.1 ppm).

WE: Li

TP composite.[1]

CE/RE: Li metal chip.

Electrolyte: 1M LiPF

in EC:DMC (1:1 vol) or 1M LiTFSI in DOL:DME (for improved kinetics).

Conditioning: Rest cell for 6 hours to ensure separator wetting.

Scan Parameters:

Voltage Range: 0.01 V to 3.0 V vs. Li/Li

.

Scan Rate: 0.1 mV/s (initial), then 0.2, 0.5, 1.0 mV/s for kinetic analysis.

Data Validation:

Cycle 1: Expect a broad cathodic peak around 0.6-0.7V (SEI formation + Lithiation).
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Cycle 2+: Sharp, reversible redox pair at 0.80 V (cathodic) and 0.95 V (anodic).

Pass Criteria: Peak separation (

) should be < 200 mV at 0.1 mV/s.

Protocol C: Galvanostatic Intermittent Titration
Technique (GITT)
Use GITT to determine the thermodynamic equilibrium potential (removing kinetic

overpotential).

Pulse: Apply current pulse (0.1 C) for 10 minutes.

Relaxation: Rest for 40 minutes (or until dV/dt < 1 mV/h).

Repeat: Until voltage limit (0.5 V or 2.0 V) is reached.

Output: The plot of relaxed open-circuit voltage (OCV) vs. Capacity provides the "True"

thermodynamic window.

Visualization of Electrochemical Workflow
The following diagram illustrates the logical flow from material synthesis to electrochemical

validation, highlighting the critical decision nodes (diamonds) that ensure scientific integrity.

Synthesis: TPA + LiOH Purification & Drying
(Vac Oven 150°C)

Validation:
Water < 10ppm?No (Re-dry)

Electrode Fabrication
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Yes Coin Cell Assembly
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Confirmed
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Peaks

Recalibrate Electrolyte
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Click to download full resolution via product page

Figure 1: Validated workflow for determining the electrochemical potential window of Li

TP.
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Factors Influencing the Potential Window
While the thermodynamic redox potential is intrinsic to the Li

TP molecule, the observed window depends on external factors:

Electrolyte Compatibility
Carbonate (EC/DMC): Standard. Forms a stable SEI but may show higher overpotential.

Ether (DOL/DME): Often yields sharper redox peaks and better kinetics due to lower

desolvation energy of Li

, effectively "widening" the usable high-rate window.

Binder Interaction
Using Sodium Alginate (SA) instead of PVDF has been shown to improve the stability of the

potential window. The abundant polar groups in SA interact with the carboxylates in Li

TP, preventing dissolution of the active material into the electrolyte, which is a common failure
mode that "shrinks" the effective cycle life window.

Temperature Effects
Low Temp (<0°C): Polarization increases; the discharge plateau may shift to 0.6 V.

High Temp (>50°C): Kinetics improve, but solubility of Li

TP in organic electrolytes increases, risking capacity fade.

Comparative Data Summary
The following table contextualizes Li

TP against other organic anode materials.
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Material

Redox Potential
(vs. Li/Li

)

Theoretical
Capacity (mAh/g)

Stability Issues

Li

TP (Terephthalate)
0.80 V 226

Moderate solubility in

carbonates.

Li

DHT (Dihydroxy)
2.5 - 3.0 V ~220

Used as Cathode, not

Anode.

Li

TP (Fully Lithiated)
N/A N/A

Air unstable; synthesis

intermediate.

Na

TP (Sodiated)

0.30 V (vs. Na/Na

)
255

Lower voltage plateau

than Li analogue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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